Cas no 6097-10-5 (-carbonylbis(1H-isoindole-1,3(2H)-dione))

• Product Name: -carbonylbis(1H-isoindole-1,3(2H)-dione)
• CAS No: 6097-10-5
• MF: C₁₇H₈N₂O₅
• MW: 320.25582408905
• CID: 953783
• PubChem ID: 339643
• Update Time: 2025-04-19

-carbonylbis(1H-isoindole-1,3(2H)-dione) Chemical and Physical Properties

Names and Identifiers

• -carbonylbis(1H-isoindole-1,3(2H)-dione)
• MLS003171236; SureCN11723806; 3,3',4,4'-benzophenonetetracarboxylic diimide; 4,4'-carbonyldiphthalimide; AC1L7QG9; NSC367149; Benzophenon-3,3',4,4'-tetracarbo-diimid; 5,5'-carbonyl-bis-isoindole-1,3-dione; SMR001875142; Benzophenon-3,3',4,4'-tetracarbonsaeure-diimid; 3,3',4,4'-benzophenonetetracarboxylic acid diimide;
• DTXSID80320950
• 5,5'-carbonyldiisoindoline-1,3-dione
• NSC-367149
• SMR001875142
• 5-(1,3-dioxoisoindole-5-carbonyl)isoindole-1,3-dione
• 6097-10-5
• SCHEMBL11723806
• 5-[(1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-5-YL)CARBONYL]-1H-ISOINDOLE-1,3(2H)-DIONE
• DS-008805
• AKOS040826258
• MLS003171236
• NSC367149

• Inchi： 1S/C17H8N2O5/c20-13(7-1-3-9-11(5-7)16(23)18-14(9)21)8-2-4-10-12(6-8)17(24)19-15(10)22/h1-6H,(H,18,21,23)(H,19,22,24)
• InChI Key： PGLDTKTVHQZGNS-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2C(NC(C=2C=1)=O)=O)C1C=CC2C(NC(C=2C=1)=O)=O

Computed Properties

• Exact Mass: 320.04334
• Monoisotopic Mass: 320.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.571
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.695
• PSA: 109.41
• LogP: 1.34240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones